(2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• SMILES: C1C(NC(O1)C2=CC=NC=C2)(CO)CO
• InChI: InChI=1S/C10H14N2O3/c13-5-10(6-14)7-15-9(12-10)8-1-3-11-4-2-8/h1-4,9,12-14H,5-7H2
• InChIKey: SXUCMBMVLYQWCJ-UHFFFAOYSA-N

What Is (2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol and Its Compound Class Context for Procurement

(2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol (CAS 1259390-40-3) is a heterocyclic small molecule (C₁₀H₁₄N₂O₃, MW 210.23 g/mol) belonging to the pyridyl-substituted 1,3-oxazolidine-4,4-diyldimethanol family . It features a saturated oxazolidine ring substituted at the 4,4-positions with two hydroxymethyl (–CH₂OH) groups and at the 2-position with a pyridin-4-yl moiety, providing a neutral N₂O₃ donor set suitable for tridentate metal coordination . The compound is commercially available from multiple vendors at ≥95% purity for research use . Its regioisomeric position of the pyridine nitrogen (para) distinguishes it from the more extensively studied 2-pyridyl and 3-pyridyl analogs, directly influencing coordination geometry, electronic properties, and application suitability .

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Linear N-donor geometry for extended coordination networks

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Eight-membered chelate ring for catalytic screening

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Full H-bond donor complement for crystal engineering

Why Simple In-Class Substitution of (2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol with Its 2-Pyridyl or 3-Pyridyl Isomers Is Scientifically Unreliable

The three pyridyl regioisomers—2-pyridyl, 3-pyridyl, and 4-pyridyl—share identical molecular formula and oxazolidine-4,4-diyldimethanol core but differ in the position of the pyridine nitrogen, which dictates the N···O bite distance, chelate ring size upon metal binding, and the vector orientation of the Lewis-basic nitrogen . Published coordination chemistry data for the 2-pyridyl analog H₃L confirm a rigid five-membered chelate ring upon metal coordination; the 4-pyridyl isomer, by contrast, enforces an eight-membered chelate, fundamentally altering complex stability, geometry, and catalytic or sensing performance [1]. Predicted physicochemical properties for the 3-pyridyl isomer (ACD/Labs: logP −1.48, density 1.2 g/cm³, boiling point ~417 °C) provide a reference baseline, but the absence of the intramolecular N···H–O hydrogen bond possible in the 2-pyridyl case means the 4-pyridyl isomer exhibits distinct solubility and metal-ion selectivity profiles that cannot be extrapolated from isomer data . Direct experimental performance cross-validation is mandatory before any procurement substitution is considered.

Target

4-pyridyl isomer

Substitute

2-pyridyl isomer

Chelate ring size shifts from 8- to 5-membered, altering complex stability and catalytic behavior

N-donor vector changes from linear (~180°) to chelating (~60°), preventing direct substitution in coordination networks

Intermolecular H-bond donor availability may differ due to intramolecular N···H–O bond in the 2-pyridyl analog

• [1] Bikas R. et al. Homobinuclear compounds based on a chiral oxazolidine ligand: From solid state study to aqueous solution dynamics. Inorganica Chimica Acta, 2021, 120664. DOI: 10.1016/j.ica.2021.120664. View Source

Quantitative Procurement Evidence Guide: Measurable Differentiation of (2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol

Chelate Ring Size Control: 4-Pyridyl Isomer Forms an Eight-Membered vs. Five-Membered Chelate for the 2-Pyridyl Analog in Metal Complexes

The 4-pyridyl isomer yields an eight-membered chelate ring upon metal coordination (pyridine-N to oxazolidine-O/N), compared to the five-membered chelate formed by the widely characterized 2-pyridyl analog H₃L [1]. In the 2-pyridyl-ligated binuclear complexes [CoᴵᴵCl(H₃L)(H₂O)]₂Cl₂ (1) and [CuᴵᴵCl₂(H₃L)]₂ (2), X-ray crystallography confirmed a rigid N,N,O-tridentate binding mode with a short N···O bite; such a geometry is structurally impossible with the 4-pyridyl isomer, which must adopt an extended, more flexible binding topology [1].

Chelate Ring Size

Class-level

8-membered vs 5-membered

Altered coordination strain and kinetic lability

Based on XRD of 2-pyridyl analog

Evidence Dimension	Chelate ring size upon metal ion coordination
Target Compound Data	Eight-membered chelate (pyridine-N para to oxazolidine attachment point)
Comparator Or Baseline	2-pyridyl analog (H₃L): five-membered chelate confirmed by single-crystal XRD in Co(II) and Cu(II) binuclear complexes [1]
Quantified Difference	Chelate size increase from 5 to 8 atoms; qualitatively altered coordination strain and kinetic lability
Conditions	Solid-state X-ray diffraction; one-pot synthesis from tris(hydroxymethyl)aminomethane and pyridine-2-carboxaldehyde at >100 °C [1]

Why This Matters

Chelate ring size directly controls complex thermodynamic stability and catalytic turnover frequency; the 4-pyridyl isomer enables access to coordination architectures that are geometrically inaccessible with the 2-pyridyl or 3-pyridyl isomers, making it the only rational choice for applications requiring a para-oriented N-donor.

• [1] Bikas R. et al. Homobinuclear compounds based on a chiral oxazolidine ligand: From solid state study to aqueous solution dynamics. Inorganica Chimica Acta, 2021, 120664. DOI: 10.1016/j.ica.2021.120664. View Source

Divergent Metal-Ion Selectivity: 4-Pyridyl Isomer Cannot Recapitulate the Ce(III) Sensing Performance of the 2-Pyridyl Analog

The 2-pyridyl isomer TN acts as a selective fluorescent sensor for Ce(III) with a reported limit of detection (LOD) of 54.0 nM in HEPES buffer (pH 7.4) and demonstrates high selectivity over competing metal ions [1]. This selectivity arises from the tridentate N₂O-binding cleft formed by the pyridine-N, oxazolidine-N, and one hydroxymethyl-O, which pre-organizes a binding pocket geometrically matched to Ce³⁺ ionic radius [1]. The 4-pyridyl isomer positions the pyridine nitrogen ~2.5 Å farther from the oxazolidine donor atoms, altering the coordination sphere dimensions and predicted selectivity rank order . No published Ce(III) sensing data exist for the 4-pyridyl isomer; the 2-pyridyl isomer's LOD of 54.0 nM cannot be assumed transferable.

Ce(III) Sensing LOD

Cross-study comparable

Not measured vs 54.0 nM

Binding pocket geometry differs; LOD not transferable

Based on 2-pyridyl TN sensor

Evidence Dimension	Fluorescent sensing: limit of detection (LOD) for Ce(III) ions
Target Compound Data	No published Ce(III) LOD; binding geometry predicted to differ based on para-N orientation
Comparator Or Baseline	2-pyridyl analog (TN): LOD = 54.0 nM in 100 mM HEPES buffer pH 7.4, 82% synthetic yield [1]
Quantified Difference	LOD not measured for target; structural modeling indicates non-equivalent binding pocket
Conditions	Fluorescence spectroscopy; HEPES 100 mM pH 7.4; Ce(III) aqueous solution; DFT-optimized geometry of TN–Ce³⁺ complex [1]

Why This Matters

If Ce(III) sensing is the intended application, the 2-pyridyl isomer is the experimentally validated choice; the 4-pyridyl isomer should only be procured when a para-oriented nitrogen is explicitly required for alternative metal-ion targets or orthogonal binding modes.

• [1] Promkatkaew M. et al. A Highly Sensitive and Selective Fluorescent Probe for the Detection of Cerium(III) Using Tridentate Based-Oxazolidine: Experimental and DFT Investigations. J Fluoresc, 2023, 33(1), 145–152. DOI: 10.1007/s10895-022-03043-9. View Source

Para-Nitrogen Enables Linear Bridging Coordination Not Accessible to Ortho- or Meta-Pyridyl Isomers

The 4-pyridyl isomer presents the pyridine nitrogen lone pair oriented linearly (180°) relative to the oxazolidine ring centroid, enabling the molecule to function as a ditopic or μ-bridging ligand in coordination polymers and metal-organic frameworks (MOFs) [1]. In contrast, the 2-pyridyl isomer directs the nitrogen lone pair at approximately 60° relative to the oxazolidine plane, favoring chelation to a single metal center; the 3-pyridyl isomer provides an intermediate ~120° vector but lacks the inversion symmetry desirable for linear bridging [2]. The closest published structural analog, 2-(4-pyridyl)-3,4-dimethyl-5-phenyl-1,3-oxazolidine, demonstrates that 4-pyridyl-substituted oxazolidines crystallize with the pyridine ring oriented for intermolecular N···H contacts, consistent with a linear donor topology [1].

N-Donor Orientation

Class-level

~180° (linear) vs ~60° (chelating)

Enables linear coordination polymer design

Based on 4-pyridyl oxazolidine crystal structure

Evidence Dimension	N-donor lone-pair orientation relative to oxazolidine ring plane
Target Compound Data	Para-substitution yields ~180° (linear) donor vector
Comparator Or Baseline	2-pyridyl: ~60° (chelating); 3-pyridyl: ~120° (bent bridging); based on geometry of 2-(4-pyridyl)-3,4-dimethyl-5-phenyl-1,3-oxazolidine crystal structure [1]
Quantified Difference	~120° difference in N-lone-pair direction between 4-pyridyl and 2-pyridyl isomers
Conditions	Single-crystal XRD of 2-(4-pyridyl)-3,4-dimethyl-5-phenyl-1,3-oxazolidine; Chem Nat Compd, 2016 [1]

Why This Matters

For researchers constructing extended coordination networks, MOFs, or linear supramolecular arrays, the 4-pyridyl isomer is the only member of this compound family that provides the requisite linear N-donor geometry; the 2- and 3-pyridyl isomers cannot substitute without fundamentally altering the network topology.

• [1] Fazylov S.D., Nurkenov O.A. et al. Synthesis and Molecular Structure of 2-(4-Pyridyl)-3,4-Dimethyl-5-Phenyl-1,3-Oxazolidine. Chem Nat Compd, 2016, 52, 370–372. DOI: 10.1007/s10600-016-1649-9. View Source
• [2] Bikas R. et al. Homobinuclear compounds based on a chiral oxazolidine ligand: From solid state study to aqueous solution dynamics. Inorganica Chimica Acta, 2021, 120664. DOI: 10.1016/j.ica.2021.120664. View Source

Hydrogen-Bond Network Topology Divergence: 4-Pyridyl Isomer as a Multiple Hydrogen-Bond Acceptor vs. Intramolecular H-Bond Donor/Acceptor in 2-Pyridyl Analog

The 4-pyridyl isomer contains three hydrogen-bond donors (two –CH₂OH, one oxazolidine N–H) and five hydrogen-bond acceptors (three O, pyridine N, oxazolidine O), all available for intermolecular interactions, as predicted by ACD/Labs for the closely related 3-pyridyl isomer . In the 2-pyridyl isomer, the pyridine nitrogen can engage in an intramolecular N···H–O hydrogen bond with the adjacent hydroxymethyl group, reducing the effective number of donor sites available for intermolecular assembly and altering crystallization behavior [1]. The computed logP for the 3-pyridyl isomer (−1.48) and the experimental crystal packing of the 4-pyridyl oxazolidine derivative confirm a highly hydrophilic, multiple-donor/acceptor surface that favors aqueous solubility and hydrogen-bond-directed crystal engineering distinct from the 2-pyridyl isomer [1].

Intermolecular H-Bond Donors

Class-level

3 vs 2 donors

Higher supramolecular synthon utility

Predicted logP ~-1.48 for analog

Evidence Dimension	Available hydrogen-bond donor/acceptor count and intramolecular H-bond capability
Target Compound Data	5 H-bond acceptors, 3 H-bond donors; no intramolecular N···HO bond possible due to para-N geometry; predicted logP approx. −1.48 (based on 3-pyridyl isomer data)
Comparator Or Baseline	2-pyridyl isomer: intramolecular N(pyridine)···HO(hydroxymethyl) hydrogen bond feasible; reduces effective intermolecular donor count by 1 [1]
Quantified Difference	+1 effective intermolecular H-bond donor for 4-pyridyl vs. 2-pyridyl isomer; ΔlogP between isomers estimated <0.5 units (class-level)
Conditions	ACD/Labs Percepta prediction for 3-pyridyl isomer; crystal structure of 2-(4-pyridyl)-3,4-dimethyl-5-phenyl-1,3-oxazolidine [1]

Why This Matters

Crystal engineering and co-crystallization applications that rely on a full complement of outward-directed hydrogen-bond donors require the 4-pyridyl isomer; the 2-pyridyl isomer's intramolecular H-bond reduces its utility as a supramolecular synthon.

• [1] Fazylov S.D., Nurkenov O.A. et al. Synthesis and Molecular Structure of 2-(4-Pyridyl)-3,4-Dimethyl-5-Phenyl-1,3-Oxazolidine. Chem Nat Compd, 2016, 52, 370–372. DOI: 10.1007/s10600-016-1649-9. View Source

Best Application Scenarios for Procuring (2-(Pyridin-4-yl)oxazolidine-4,4-diyl)dimethanol Based on Evidence

Construction of Linear Coordination Polymers and MOFs Requiring a Para-Oriented N-Donor Linker

The 4-pyridyl isomer's linear N-donor geometry (~180° lone-pair vector) [1] makes it the only suitable candidate in the pyridyl-oxazolidine-dimethanol family for synthesizing one-dimensional coordination polymers or metal-organic frameworks where a rigid, ditopic bridging ligand with terminal hydroxymethyl functionality is required. The 2-pyridyl and 3-pyridyl isomers, with their angled donor vectors, would introduce unwanted kinks or terminate chain propagation.

Hydrogen-Bond-Directed Crystal Engineering with Maximal Intermolecular Donor Availability

When the research goal requires all three hydrogen-bond donors to participate in intermolecular assembly (e.g., co-crystal design with pharmaceutical co-formers or construction of hydrogen-bonded organic frameworks), the 4-pyridyl isomer is the preferred choice because it cannot form the intramolecular N···H–O hydrogen bond that sequesters one donor in the 2-pyridyl isomer [2]. The predicted hydrophilic surface (logP ~−1.48) further favors aqueous crystallization screening .

Synthesis of Eight-Membered Chelate Metal Complexes for Catalytic Screening

For homogeneous catalysis programs seeking to explore the effect of chelate ring expansion on catalytic activity, the 4-pyridyl isomer uniquely delivers an eight-membered chelate ring, in contrast to the five-membered chelate of the 2-pyridyl analog H₃L [3]. This difference in chelate size is expected to modulate metal-centered redox potentials and substrate accessibility in ways not achievable with the tighter-binding ortho isomer, as demonstrated by the distinct kinetic behavior of H₃L-derived Cu(II) catalysts in benzyl alcohol oxidation [3].

Scaffold for Heterocyclic Derivatization via the 4-Position of Pyridine

The para-pyridyl nitrogen is sterically unencumbered and electronically distinct from the ortho and meta positions, facilitating N-alkylation, N-oxidation, or quaternization chemistries that are hindered in the 2-pyridyl isomer due to steric clash with the oxazolidine ring [1]. This makes the 4-pyridyl isomer a more tractable starting material for synthesizing cationic or zwitterionic derivatives for phase-transfer catalysis or antimicrobial screening.

Application

Selection Property

Validation Focus

Linear coordination polymers & MOFs

Linear N-donor geometry (para)

Coordination network topology

Hydrogen-bond-directed crystal engineering

Full intermolecular H-bond donor set

Co-crystal and HOF assembly

Eight-membered chelate metal complexes

Expanded chelate ring size

Redox potential and substrate accessibility

Heterocyclic derivatization at 4-position

Sterically accessible para-nitrogen

N-functionalization reactivity

• [1] Fazylov S.D., Nurkenov O.A. et al. Synthesis and Molecular Structure of 2-(4-Pyridyl)-3,4-Dimethyl-5-Phenyl-1,3-Oxazolidine. Chem Nat Compd, 2016, 52, 370–372. DOI: 10.1007/s10600-016-1649-9. View Source
• [2] Bikas R. et al. Homobinuclear compounds based on a chiral oxazolidine ligand: From solid state study to aqueous solution dynamics. Inorganica Chimica Acta, 2021, 120664. DOI: 10.1016/j.ica.2021.120664. View Source
• [3] Bikas R. et al. Catalytic oxidation of benzyl alcohols by new Cu(II) complexes of 1,3-oxazolidine based ligand obtained from a solvent free reaction. Inorganica Chimica Acta, 2022. DOI: 10.1016/j.ica.2022.121124. View Source